Cas no 2138214-40-9 (2-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-7-methyl-)

• Product Name: 2-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-7-methyl-
• CAS No: 2138214-40-9
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 5300524
• Update Time: 2025-06-08

2-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-7-methyl-

• Inchi： 1S/C10H9BrO3/c1-5-2-7(11)3-6-4-8(10(12)13)14-9(5)6/h2-3,8H,4H2,1H3,(H,12,13)
• InChI Key： XEWQDMDLBJFXKZ-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(Br)C=C2CC1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-7-methyl-

Comprehensive Overview of 2-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-7-methyl- (CAS No. 2138214-40-9)

2-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-7-methyl- (CAS No. 2138214-40-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzofuran derivative is characterized by its unique molecular structure, which includes a carboxylic acid functional group and a methyl substituent at the 7-position. Its CAS number 2138214-40-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules. For instance, the presence of a bromo group at the 5-position allows for further functionalization via cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of such halogenated benzofurans to minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

In the context of drug discovery, 2-Benzofurancarboxylic acid derivatives are often investigated for their potential biological activities. Researchers frequently inquire about the pharmacological properties of such compounds, particularly their interactions with enzyme targets or receptor binding affinities. While specific applications of CAS 2138214-40-9 remain proprietary in many cases, published studies suggest that structurally similar benzofuran scaffolds exhibit promising anti-inflammatory and antioxidant effects, making them relevant to current investigations into neurodegenerative diseases and metabolic disorders.

From an analytical perspective, the characterization of 5-bromo-2,3-dihydro-7-methyl-2-benzofurancarboxylic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods are commonly searched by quality control specialists and process chemists working with high-value intermediates. The compound's chromatographic behavior and stability under various conditions are additional technical aspects frequently discussed in online forums dedicated to analytical method development.

The commercial availability of CAS 2138214-40-9 has expanded in recent years, reflecting its growing importance in custom synthesis and contract research organizations. Suppliers often highlight its high purity grade and batch-to-batch consistency, which are critical parameters for researchers conducting structure-activity relationship (SAR) studies. Discussions about scalable synthesis routes for this compound frequently appear in patent literature, particularly in applications related to electronic materials and specialty polymers where benzofuran moieties contribute to desired material properties.

Environmental and toxicological profiles of brominated organic compounds remain a hot topic in regulatory science. While 2138214-40-9 is not classified as hazardous under current major chemical inventories, proper laboratory handling procedures and waste disposal protocols should always be followed—a point emphasized in safety data sheets and frequently searched by EHS (Environmental Health and Safety) professionals. The compound's biodegradation pathways and potential ecotoxicological effects represent active areas of research, particularly in light of increasing scrutiny on persistent organic pollutants.

In material science applications, the 2,3-dihydrobenzofuran core of this compound offers interesting possibilities for designing organic semiconductors and photovoltaic materials. The electron-withdrawing nature of the carboxylic acid group combined with the bromine atom's polarizability makes this structure relevant to current investigations into organic light-emitting diodes (OLEDs) and conductive polymers. These applications align with the surge in searches related to renewable energy materials and flexible electronics.

For synthetic chemists, the crystallographic data and solid-state properties of 5-bromo-2,3-dihydro-7-methyl-2-benzofurancarboxylic acid provide valuable insights for crystal engineering and polymorph screening. The compound's potential to form hydrogen-bonded networks through its carboxyl group makes it an interesting subject for X-ray diffraction studies—a technique that continues to see advancements in small molecule characterization. Such structural information is crucial for understanding solubility characteristics and designing effective formulation strategies in pharmaceutical development.